Cas no 1849991-06-5 (2-Amino-3-(2-bromothiophen-3-yl)propanamide)

• Product Name: 2-Amino-3-(2-bromothiophen-3-yl)propanamide
• CAS No: 1849991-06-5
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• CID: 5703100
• PubChem ID: 130765818
• Update Time: 2025-05-26

2-Amino-3-(2-bromothiophen-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenepropanamide, α-amino-2-bromo-
• 2-Amino-3-(2-bromothiophen-3-yl)propanamide
• EN300-1298659
• 1849991-06-5

• Inchi： 1S/C7H9BrN2OS/c8-6-4(1-2-12-6)3-5(9)7(10)11/h1-2,5H,3,9H2,(H2,10,11)
• InChI Key： XHIXPNXIDQKUPB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 247.96190g/mol
• Monoisotopic Mass: 247.96190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.668±0.06 g/cm3(Predicted)
• Boiling Point: 417.1±45.0 °C(Predicted)
• pka: 15.71±0.50(Predicted)

Additional information on 2-Amino-3-(2-bromothiophen-3-yl)propanamide

Comprehensive Overview of 2-Amino-3-(2-bromothiophen-3-yl)propanamide (CAS No. 1849991-06-5)

2-Amino-3-(2-bromothiophen-3-yl)propanamide, with the CAS number 1849991-06-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiophene derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both amino and bromothiophene functional groups makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for 2-Amino-3-(2-bromothiophen-3-yl)propanamide has surged due to its potential role in addressing neurodegenerative diseases and cancer research. Researchers are particularly interested in its ability to modulate specific enzyme pathways, which could lead to breakthroughs in treating conditions like Alzheimer's and Parkinson's. The compound's bromothiophene moiety is also being explored for its photophysical properties, making it a candidate for organic electronics and sensor technologies.

One of the most frequently asked questions about CAS 1849991-06-5 revolves around its synthetic routes and purity standards. Laboratories often seek high-purity batches to ensure reproducibility in experiments. The compound's solubility in common organic solvents like DMSO and methanol is another hot topic, as it affects its applicability in various assays. Additionally, its stability under different pH conditions is a critical factor for long-term storage and usage.

The 2-Amino-3-(2-bromothiophen-3-yl)propanamide market has also seen growth due to its relevance in green chemistry initiatives. Researchers are investigating eco-friendly synthesis methods to reduce waste and energy consumption. This aligns with the global push for sustainable chemical production, a trend that dominates discussions in academic and industrial circles. The compound's potential as a building block for biodegradable materials further enhances its appeal.

From a structural perspective, the bromine atom in 2-Amino-3-(2-bromothiophen-3-yl)propanamide offers unique reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These transformations are pivotal in creating diverse molecular libraries for high-throughput screening. The compound's amide group also provides hydrogen-bonding capabilities, which are essential for molecular recognition in drug design.

In conclusion, 2-Amino-3-(2-bromothiophen-3-yl)propanamide (CAS No. 1849991-06-5) stands out as a multifaceted compound with applications spanning medicinal chemistry, material science, and sustainable technology. Its unique structural features and reactivity profile make it a subject of ongoing research, with potential to address some of the most pressing challenges in modern science. As interest in personalized medicine and green synthesis grows, this compound is poised to play an even more significant role in the years to come.